![molecular formula C19H27N3O4 B11039280 1-(4-ethoxyphenyl)-N-[2-(morpholin-4-yl)ethyl]-5-oxopyrrolidine-3-carboxamide](/img/structure/B11039280.png)
1-(4-ethoxyphenyl)-N-[2-(morpholin-4-yl)ethyl]-5-oxopyrrolidine-3-carboxamide
Overview
Description
1-(4-ETHOXYPHENYL)-N-[2-(4-MORPHOLINYL)ETHYL]-5-OXO-3-PYRROLIDINECARBOXAMIDE is a complex organic compound with a unique structure that combines an ethoxyphenyl group, a morpholinyl group, and a pyrrolidinecarboxamide moiety
Preparation Methods
The synthetic routes typically involve the use of reagents such as ethyl chloroformate, morpholine, and various catalysts under controlled reaction conditions .
Industrial production methods may involve optimization of these synthetic routes to increase yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles are often employed in industrial settings to achieve these goals.
Chemical Reactions Analysis
1-(4-ETHOXYPHENYL)-N-[2-(4-MORPHOLINYL)ETHYL]-5-OXO-3-PYRROLIDINECARBOXAMIDE can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions, particularly at the ethoxyphenyl and morpholinyl groups, using reagents like halogens or nucleophiles under appropriate conditions .
Scientific Research Applications
1-(4-ETHOXYPHENYL)-N-[2-(4-MORPHOLINYL)ETHYL]-5-OXO-3-PYRROLIDINECARBOXAMIDE has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.
Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals .
Mechanism of Action
The mechanism of action of 1-(4-ETHOXYPHENYL)-N-[2-(4-MORPHOLINYL)ETHYL]-5-OXO-3-PYRROLIDINECARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular signaling pathways, resulting in various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied .
Comparison with Similar Compounds
1-(4-ETHOXYPHENYL)-N-[2-(4-MORPHOLINYL)ETHYL]-5-OXO-3-PYRROLIDINECARBOXAMIDE can be compared with other similar compounds, such as:
4-Ethyl-2-morpholinyl-2-fluoroaniline: This compound shares the morpholinyl group but differs in the presence of a fluoroaniline moiety.
5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one: This compound has a similar ethoxyphenyl group but differs in the presence of a hydroxy and methylbenzoyl group
Properties
Molecular Formula |
C19H27N3O4 |
|---|---|
Molecular Weight |
361.4 g/mol |
IUPAC Name |
1-(4-ethoxyphenyl)-N-(2-morpholin-4-ylethyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C19H27N3O4/c1-2-26-17-5-3-16(4-6-17)22-14-15(13-18(22)23)19(24)20-7-8-21-9-11-25-12-10-21/h3-6,15H,2,7-14H2,1H3,(H,20,24) |
InChI Key |
BOYGZGSJVFSFHO-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCCN3CCOCC3 |
Origin of Product |
United States |
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